Cas no 648438-78-2 (1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-)
648438-78-2 structure
Product Name:1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
CAS No:648438-78-2
MF:C15H12BrF3
MW:329.154994010925
CID:414396
PubChem ID:71378330
Update Time:2025-04-19
1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)-
- 2-(bromomethyl)-1-methyl-4-[4-(trifluoromethyl)phenyl]benzene
- 3-(Bromomethyl)-4-methyl-4'-(trifluoromethyl)-1,1'-biphenyl
- DTXSID50800951
- AVHRQQXQPFCPLC-UHFFFAOYSA-N
- 648438-78-2
-
- Inchi: 1S/C15H12BrF3/c1-10-2-3-12(8-13(10)9-16)11-4-6-14(7-5-11)15(17,18)19/h2-8H,9H2,1H3
- InChI Key: AVHRQQXQPFCPLC-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1C)C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 328.00745g/mol
- Monoisotopic Mass: 328.00745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
1,1'-Biphenyl, 3-(bromomethyl)-4-methyl-4'-(trifluoromethyl)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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